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Compound of Interest

Compound Name: NCS-382 sodium

Cat. No.: B1234372 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety and logistical information for the proper disposal of NCS-
382 sodium salt, a γ-Hydroxybutyrate (GHB) receptor antagonist used in research. The

following procedures are based on general best practices for handling specialized research

chemicals. Due to the absence of a comprehensive Safety Data Sheet (SDS) in public

databases, users must consult with their institution's Environmental Health and Safety (EHS)

department to ensure full compliance with local, state, and federal regulations.

Chemical and Physical Properties
The table below summarizes the known quantitative data for NCS-382 sodium salt, compiled

from various chemical suppliers. This information is crucial for a preliminary risk assessment.
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Property Value Reference

CAS Number 131733-92-1 [1][2][3]

Molecular Formula C₁₃H₁₃NaO₃ [2][3]

Molecular Weight 240.23 g/mol [3]

Formal Name

2-(5,7,8,9-tetrahydro-5-

hydroxy-6H-benzocyclohepten-

6-ylidene)-acetic acid,

monosodium salt

[1]

Solubility (PBS, pH 7.2) 10 mg/mL [1]

Solubility (DMF) 20 mg/mL [1]

Solubility (DMSO) 12 mg/mL [1]

Solubility (Ethanol) 5 mg/mL [1]

Experimental Protocols: General Disposal
Procedure
The following protocol outlines a standard operational workflow for the disposal of research

chemicals like NCS-382 sodium salt. This is a generalized guide and must be adapted to your

institution's specific requirements.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

Always handle NCS-382 sodium salt inside a certified chemical fume hood.

Wear standard personal protective equipment (PPE), including a lab coat, safety goggles,

and appropriate chemical-resistant gloves (e.g., nitrile).

Step 2: Waste Segregation and Collection

Solid Waste: Collect any solid NCS-382 sodium salt, along with contaminated consumables

(e.g., weigh boats, gloves, pipette tips), in a dedicated, puncture-resistant container lined

with a heavy-duty plastic bag.
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Liquid Waste: Collect all solutions containing NCS-382 sodium salt in a clearly labeled,

chemically compatible, and sealable waste container. Do not mix with other waste streams

unless explicitly permitted by your EHS department. Common practice is to separate

halogenated and non-halogenated solvent wastes.

Sharps Waste: Needles, syringes, or contaminated broken glassware must be disposed of in

a designated sharps container.

Step 3: Waste Container Labeling

Label all waste containers clearly with the words "Hazardous Waste."

Identify the full chemical name: "NCS-382, Sodium Salt" and its CAS number: "131733-92-

1."

List all components of a mixture, including solvents, with their approximate concentrations or

volumes.

Indicate the date when waste was first added to the container.

Step 4: Storage of Chemical Waste

Store waste containers in a designated and secure Satellite Accumulation Area (SAA) that is

at or near the point of generation.

Ensure the storage area is well-ventilated and away from incompatible materials.

Keep waste containers securely capped at all times, except when adding waste.

Step 5: Arranging for Final Disposal

Once the waste container is full or is no longer being used, contact your institution's EHS

department to schedule a waste pickup.

Do not dispose of NCS-382 sodium salt down the drain or in the regular trash.

Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of NCS-382
sodium salt, from initial handling to final collection by EHS personnel.
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Caption: General workflow for the safe disposal of NCS-382 sodium salt.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1234372?utm_src=pdf-body
https://www.benchchem.com/product/b1234372?utm_src=pdf-body
https://www.benchchem.com/product/b1234372?utm_src=pdf-body-img
https://www.benchchem.com/product/b1234372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. calpaclab.com [calpaclab.com]

3. scbt.com [scbt.com]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of NCS-382
Sodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234372#ncs-382-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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